Cas no 1420785-54-1 (4-(Thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid)

• Product Name: 4-(Thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid
• CAS No: 1420785-54-1
• MF: C₉H₁₂N₂O₄S₂
• MW: 276.332579612732
• CID: 2179518
• Update Time: 2023-08-06

4-(Thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Thiophen-2-ylsulfonyl)piperazine-2-carboxylic acid

• Inchi： 1S/C9H12N2O4S2/c12-9(13)7-6-11(4-3-10-7)17(14,15)8-2-1-5-16-8/h1-2,5,7,10H,3-4,6H2,(H,12,13)
• InChI Key： GICZDSIURUBIIM-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCNC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 392
• Topological Polar Surface Area: 123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives